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Compound of Interest

Compound Name: Triacontyl palmitate

Cat. No.: B3054421 Get Quote

An In-Depth Technical Guide to Triacontyl Palmitate: Molecular Properties and Analytical

Methodologies

Introduction
Triacontyl palmitate, also known as myricyl palmitate, is a wax ester, a class of chemical

compounds characterized by a fatty acid esterified to a long-chain fatty alcohol. It is a

significant component of beeswax, where it contributes to the material's characteristic

properties. For researchers and professionals in drug development, understanding the

physicochemical properties and analytical methods for such long-chain esters is crucial for

formulation, quality control, and the study of lipid metabolism. This guide provides a technical

overview of triacontyl palmitate, focusing on its molecular characteristics and the

experimental protocols used for its analysis.

Molecular and Physicochemical Properties
The fundamental properties of triacontyl palmitate are summarized below. These values are

essential for its identification and characterization in various matrices.
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Property Value Source

Molecular Formula C46H92O2 [1][2][3][4][5]

Molecular Weight 677.2 g/mol [1]

IUPAC Name triacontyl hexadecanoate [1]

CAS Number 6027-71-0 [1][2][3]

Synonyms Myricyl palmitate, Myricin [1]

Boiling Point 645.5°C at 760 mmHg [3][4]

Density 0.855 g/cm³ [3][4]

Experimental Protocols: Analysis of Wax Esters
The analysis of wax esters like triacontyl palmitate typically involves extraction from a sample

matrix, followed by chromatographic separation and detection. Due to their low volatility, direct

analysis can be challenging, often necessitating high-temperature techniques or derivatization.

Protocol 1: Direct Analysis by High-Temperature Gas
Chromatography-Mass Spectrometry (HT-GC/MS)
This method is suitable for the direct analysis of intact wax esters without chemical

modification.

1. Sample Preparation and Extraction:

The lipid fraction is extracted from the source material using a suitable organic solvent (e.g.,
a mixture of n-hexane and diethyl ether).
The extract is concentrated under a stream of nitrogen.

2. Isolation of Wax Esters:

The crude lipid extract is purified using solid-phase extraction (SPE) with a silica gel
cartridge.[6]
Non-polar components, including wax esters, are eluted using a non-polar solvent system
such as n-hexane/diethyl ether (99:1 v/v).[6]
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The eluted fraction containing the wax esters is collected and evaporated to dryness.

3. HT-GC/MS Analysis:

The purified wax ester sample is redissolved in a suitable solvent (e.g., hexane or toluene) at
a concentration of 0.1–1.0 mg/mL.[7]
The sample is injected into a GC equipped with a capillary column suitable for high-
temperature analysis.
GC Conditions:
Injector and Detector Temperature: 390°C[7]
Column Temperature Program: Initial temperature of 120°C, ramped to 240°C at 15°C/min,
then ramped to 390°C at 8°C/min, and held for several minutes.[7]
MS Conditions:
Detection Mode: Electron Ionization (EI)
Scan Range: m/z 50–920[7]
The resulting mass spectra can provide information on the molecular weight and
fragmentation patterns, which helps identify the constituent fatty acid and fatty alcohol
moieties of the wax esters.[7]

Protocol 2: Analysis via Transesterification and
Derivatization
This indirect method involves breaking the ester bond to analyze the constituent fatty acid and

fatty alcohol separately, which is often simpler than analyzing the intact ester.

1. Isolation and Saponification/Transesterification:

Isolate the wax ester fraction as described in Protocol 1, Step 2.
The purified wax esters are transesterified. A common method involves refluxing the sample
with an anhydrous solution of 1N HCl in methanol or ethanol.[6][8] This process converts the
fatty acid moiety into a fatty acid methyl ester (FAME) and releases the fatty alcohol.

2. Separation of FAMEs and Fatty Alcohols:

The resulting mixture of FAMEs and fatty alcohols can be separated using solid-phase
extraction or column chromatography.[8]

3. Derivatization and GC-MS Analysis:
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The FAME fraction can be analyzed directly by standard GC-MS.
The fatty alcohol fraction is often derivatized (e.g., converted to trimethylsilyl (TMS) ethers)
to improve its volatility and chromatographic behavior before GC-MS analysis.[9]
The separated and derivatized components are then analyzed by GC-MS to determine their
respective structures and quantities.

Visualized Workflow and Pathways
The following diagrams illustrate the logical flow of the analytical processes described.
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Caption: Workflow for Direct Analysis of Triacontyl Palmitate.
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Caption: Workflow for Indirect Analysis via Transesterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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